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Compound of Interest

Compound Name: Lymphoprep

Cat. No.: B1260219 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount to both personal well-being and the integrity of experimental outcomes. This guide

provides essential, immediate safety and logistical information for handling Lymphoprep®, a

widely used density gradient medium for the isolation of mononuclear cells (MNCs). By

adhering to these procedural steps, you can minimize risks and streamline your workflow.

Personal Protective Equipment (PPE): Your First
Line of Defense
While Lymphoprep® is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is crucial to prevent direct contact with skin and eyes. The following

table summarizes the recommended personal protective equipment.
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PPE Category Item Specifications and Use

Eye Protection Safety Glasses

Should be worn at all times in

the laboratory to protect

against accidental splashes.

Hand Protection Nitrile Gloves

Recommended thickness of ≥

0.35 mm. Ensure gloves are

compatible with any other

chemicals being used.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect skin and

clothing from potential

contamination.

Operational Plan: A Step-by-Step Protocol for PBMC
Isolation
This section outlines a detailed methodology for the isolation of Peripheral Blood Mononuclear

Cells (PBMCs) from whole blood using Lymphoprep®. Following these steps will help ensure

a high yield and purity of isolated cells.

1. Preparation:

Ensure both Lymphoprep® and the blood sample are at room temperature (18-22°C).

Dilute the anticoagulated blood sample with an equal volume of a balanced salt solution

(e.g., PBS).

2. Layering:

Carefully layer the diluted blood sample on top of the Lymphoprep® solution in a centrifuge

tube. To avoid mixing, tilt the tube and slowly dispense the blood against the tube wall.

3. Centrifugation:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1260219?utm_src=pdf-body
https://www.benchchem.com/product/b1260219?utm_src=pdf-body
https://www.benchchem.com/product/b1260219?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Centrifuge the tubes at 800 x g for 20 minutes at room temperature. It is critical to have the

centrifuge brake turned off to prevent disruption of the cell layers upon deceleration.

4. Harvesting:

Following centrifugation, distinct layers will be visible. The top layer is the plasma, followed

by a "buffy coat" of mononuclear cells at the plasma/Lymphoprep® interface, then the

Lymphoprep® solution, and finally a pellet of erythrocytes and granulocytes at the bottom.

Carefully aspirate and discard the upper plasma layer without disturbing the MNC layer.

Using a clean pipette, carefully collect the MNC layer.

5. Washing:

Transfer the collected MNCs to a new centrifuge tube.

Wash the cells by adding a surplus of balanced salt solution and centrifuging at 250 x g for

10 minutes. This step helps to remove any remaining platelets and Lymphoprep®.

Discard the supernatant and resuspend the cell pellet in the appropriate medium for your

downstream application.

Disposal Plan: Ensuring Safe and Compliant Waste
Management
All materials that come into contact with human blood are considered biohazardous and must

be disposed of according to institutional and local regulations.

1. Immediate Waste Segregation:

All single-use plastics (pipette tips, centrifuge tubes) and consumables (gloves, wipes)

contaminated with blood and/or Lymphoprep® should be immediately placed in a

designated biohazard waste container lined with an autoclave bag.

Sharps, such as needles and glass Pasteur pipettes, must be disposed of in a puncture-

resistant sharps container.
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2. Decontamination of Liquid Waste:

The remaining Lymphoprep® and blood mixture in the centrifuge tubes should be treated as

biohazardous liquid waste.

Decontaminate the liquid waste by either:

Autoclaving: This is the preferred method for sterilizing biohazardous liquids. Ensure the

caps of the tubes are loosened to prevent pressure buildup.

Chemical Disinfection: If autoclaving is not feasible, add a suitable disinfectant, such as a

10% bleach solution, to the liquid waste and allow for a contact time of at least 30 minutes

before disposal down the sanitary sewer, in accordance with local regulations.

3. Final Disposal of Solid Waste:

Once the biohazard bags are full, they should be securely tied and placed in a secondary,

leak-proof container for transport to the designated biohazardous waste storage area.

The waste will then be treated, typically by autoclaving or incineration, by a certified

biomedical waste disposal service.

Experimental Workflow Diagram
The following diagram illustrates the key stages of the safe handling and disposal workflow for

Lymphoprep®.
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Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Lymphoprep®.

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Lymphoprep®]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260219#personal-protective-equipment-for-
handling-lymphoprep]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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